4-Formyl-9-methyltetrazolo[1,5-a]quinoline

• IUPAC Name: 9-methyltetrazolo[1,5-a]quinoline-4-carbaldehyde
• InChI: InChI=1S/C11H8N4O/c1-7-3-2-4-8-5-9(6-16)11-12-13-14-15(11)10(7)8/h2-6H,1H3
• InChI Key: JOTLPPPJCLUKSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=C(C3=NN=NN23)C=O
• Molecular Formula: C11H8N4O
• Molecular Weight: 212.21 g/mol

Description

4-Formyl-9-methyltetrazolo[1,5-a]quinoline is a derivative of quinoline. Quinoline is a heterocyclic organic compound with the molecular formula C9H7N. It is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry.

Synthesis Analysis

Quinoline and its derivatives can be synthesized through various methods. Traditional synthetic techniques require the utilization of costly and severe conditions, such as high temperatures and low yielding. Nowadays, researchers are looking for innovative ways to decrease the usage of chemicals and solvents which are harmful to both human health and the environment. The green pathway for the synthesis of quinoline derivatives was described in this review article, and it was proven to be significantly more effective than traditional methods.

Molecular Structure Analysis

Quinoline is characterized by a double-ring structure that contains a benzene ring fused to pyridine at two adjacent carbon atoms. It is also known as benzopyridine, 1-benzazine, and benzazine.

Chemical Reactions Analysis

Quinoline and its derivatives can undergo various chemical reactions. For example, 4-Benzimidazol-2-yl tetrazolo[1,5-a] quinoline derivatives were synthesized by the reaction of tetrazolo[1,5-a] quinoline-4-carbaldehyde and o-phenylenediamine in the presence of an organo catalyst p-TsOH via microwave irradiation.

Physical And Chemical Properties Analysis

Quinoline is a colorless hygroscopic liquid with a strong odor. It is only slightly soluble in cold water but dissolves readily in hot water and most organic solvents.

Scientific Research Applications

Antimicrobial Activity

• Researchers have synthesized 4-Benzimidazol-2-yl tetrazolo[1,5-a]quinoline derivatives using microwave-assisted techniques. These compounds were evaluated for antimicrobial activity against various pathogenic strains, including Gram-positive bacteria (e.g., Bacillus subtilis) and Gram-negative bacteria (e.g., Escherichia coli). .

Anti-Inflammatory Properties

• Schiff’s bases derived from 8-methyltetrazolo[1,5-a]quinoline have shown potential as anti-inflammatory agents. These compounds were synthesized by condensing 4-formyl-8-methyltetrazolo[1,5-a]quinoline with appropriate reagents. .

Anticancer Research

• While specific studies on 4-Formyl-9-methyltetrazolo[1,5-a]quinoline’s anticancer properties are scarce, its quinoline scaffold suggests potential. .

Future Directions

The primary focus of future research could be to highlight the routes to synthesizing functionalized quinoline derivatives, including hybrids that have moieties with predetermined activities bound to the quinoline moiety. These are of interest in synthesizing drug candidates with dual modes of action, overcoming toxicity, and resistance among others.

Mechanism of Action

Target of Action

The primary targets of 4-Formyl-9-methyltetrazolo[1,5-a]quinoline are pathogenic strains including both Gram-positive and Gram-negative bacteria, as well as some fungal organisms . These include Bacillus subtilis , Clostridium tetani , Streptococcus pneumoniae , Escherichia coli , Salmonella typhi , Vibrio cholerae , Aspergillus fumigatus , and Candida albicans . The compound interacts with these organisms, disrupting their normal functions and leading to their elimination.

Mode of Action

It’s known that the compound has been synthesized by reaction of tetrazolo[1,5-a]quinoline-4-carbaldehyde and o-phenylenediamine . This suggests that the compound might interact with its targets by binding to certain proteins or enzymes within the organisms, thereby inhibiting their normal functions .

Biochemical Pathways

Given its antimicrobial activity, it can be inferred that the compound likely disrupts essential biochemical pathways in the target organisms, such as dna replication, protein synthesis, or cell wall synthesis, leading to their death .

Result of Action

The result of the action of 4-Formyl-9-methyltetrazolo[1,5-a]quinoline is the elimination of the target organisms. In in vitro antimicrobial screening, the compound demonstrated significant activity against a Gram-positive bacteria Bacillus subtilis . This suggests that the compound is effective in killing or inhibiting the growth of these organisms.